Cas no 54156-50-2 (9-Azabicyclo[3.3.1]nonan-3-one, 1,5,7-trimethyl-)

• Product Name: 9-Azabicyclo[3.3.1]nonan-3-one, 1,5,7-trimethyl-
• CAS No: 54156-50-2
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 355264
• PubChem ID: 71364829
• Update Time: 2025-04-19

9-Azabicyclo[3.3.1]nonan-3-one, 1,5,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonan-3-one, 1,5,7-trimethyl-
• 1,5,7-trimethyl-9-azabicyclo[3.3.1]nonan-3-one
• 54156-50-2
• DTXSID60788276

• Inchi： 1S/C11H19NO/c1-8-4-10(2)6-9(13)7-11(3,5-8)12-10/h8,12H,4-7H2,1-3H3
• InChI Key： LLJIVCREEWBHLQ-UHFFFAOYSA-N
• SMILES： O=C1CC2(C)CC(C)CC(C)(C1)N2

Computed Properties

• Exact Mass: 181.14677
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1